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Compound of Interest

Compound Name: ZL0580

Cat. No.: B10824593 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Proper

Handling and Disposal of the BRD4-Selective Inhibitor ZL0580.

In the dynamic environment of laboratory research, the safe handling and disposal of chemical

compounds are paramount. This document provides a comprehensive guide to the proper

disposal procedures for ZL0580, a selective inhibitor of the first bromodomain (BD1) of BRD4,

which has shown promise in the epigenetic suppression of HIV.[1][2] Adherence to these

guidelines is crucial for ensuring personnel safety and minimizing environmental impact.

While a specific Safety Data Sheet (SDS) for ZL0580 is not publicly available, by examining the

SDS of structurally and functionally similar bromodomain inhibitors, such as OTX015 and JQ1,

and considering the chemical structure of ZL0580, we can establish a robust set of safety and

disposal protocols. ZL0580 is a complex heterocyclic compound containing nitrogen, sulfur,

and fluorine, elements that necessitate careful handling and disposal.[3][4][5][6][7][8]

Comparative Safety Data for Bromodomain
Inhibitors
To inform the safe handling and disposal of ZL0580, the following table summarizes key safety

information from the SDS of related bromodomain inhibitors, OTX015 and JQ1.
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Feature
OTX015
(Birabresib)

(+)-JQ1 ZL0580 (Inferred)

CAS Number 202590-98-5[9] 1268524-70-4[10] 2377151-10-3[4]

Molecular Formula C25H22ClN5O2S[9] C23H25ClN4O2S C25H23F3N4O4S[4]

Hazard Classification

Acute toxicity, Oral

(Category 4), H302;

Acute aquatic toxicity

(Category 1), H400;

Chronic aquatic

toxicity (Category 1),

H410[9]

Not classified as

hazardous[11]

Assumed to have

potential for acute oral

toxicity and aquatic

toxicity due to

structural similarities

with OTX015.

Hazard Statements

H302: Harmful if

swallowed. H410:

Very toxic to aquatic

life with long lasting

effects.[9]

None[11]

Prudence dictates

treating ZL0580 as

potentially harmful if

swallowed and toxic to

aquatic life.

Precautionary

Statements

P264, P270, P273,

P301 + P312, P330,

P391, P501[9]

None[11]

Follow similar

precautions: wash

hands thoroughly after

handling, do not

eat/drink/smoke when

using, avoid release to

the environment, and

seek medical advice if

swallowed.

Disposal

Dispose of

contents/container to

an approved waste

disposal plant.[9]

Follow local

regulations.

Must be disposed of

as hazardous

chemical waste

through an approved

waste disposal facility.
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The following step-by-step guide outlines the recommended procedure for the proper disposal

of ZL0580.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves.

2. Waste Segregation:

Solid Waste: Collect any solid ZL0580 waste, including contaminated consumables (e.g.,

weighing paper, pipette tips), in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Solutions containing ZL0580 should be collected in a separate, sealed, and

clearly labeled hazardous liquid waste container. Do not mix with other solvent waste

streams unless explicitly permitted by your institution's environmental health and safety

(EHS) office.

Sharps: Any sharps (e.g., needles, contaminated glassware) must be disposed of in a

designated sharps container for chemical waste.

3. Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"ZL0580," and the approximate concentration and quantity.

4. Storage:

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

5. Disposal:

All waste containing ZL0580 must be disposed of through your institution's EHS-approved

hazardous waste management program. Do not pour ZL0580 solutions down the drain or

dispose of solid waste in the regular trash.

6. Spill Management:
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In case of a spill, evacuate the area and prevent others from entering.

If you are trained and it is safe to do so, contain the spill using appropriate absorbent

materials.

Collect the contaminated materials into a sealed hazardous waste container.

Decontaminate the area with a suitable cleaning agent.

Report the spill to your EHS office.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of ZL0580.
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Caption: ZL0580 Disposal Workflow.
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By adhering to these procedures, researchers can ensure the safe handling and disposal of

ZL0580, fostering a secure and environmentally responsible laboratory environment. Always

consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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